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Compound of Interest

Compound Name: 3-Iodopyridazine

Cat. No.: B154842 Get Quote

Disclaimer: Initial searches for the requested compound, 3-Iodopyridazine, yielded no specific

quantitative data regarding its solubility and stability. However, substantial information is

available for a structurally similar compound, 3-Iodopyridine. It is highly probable that "3-
Iodopyridazine" was a typographical error in the initial request. Therefore, this technical guide

focuses on 3-Iodopyridine to provide a comprehensive response in the requested format. All

data and information presented herein pertain to 3-Iodopyridine (CAS No. 1120-90-7).

This technical guide provides a detailed overview of the solubility and stability of 3-

Iodopyridine, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals.

This document is intended for researchers, scientists, and drug development professionals,

offering a summary of available data, detailed experimental protocols, and visualizations to

facilitate a comprehensive understanding of this compound's physicochemical properties.

Core Compound Information
3-Iodopyridine is a halogenated aromatic heterocycle. Its physical and chemical properties are

foundational to its behavior in various solvent systems and under different environmental

conditions.
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Property Value Reference

Molecular Formula C₅H₄IN

Molecular Weight 205.00 g/mol

CAS Number 1120-90-7

Melting Point 53-56 °C (lit.) [1]

Boiling Point 90-92 °C at 14 mmHg [1]

Appearance
White to light yellow crystalline

powder
[2]

Flash Point 106.7 °C (closed cup)

Solubility Profile
While extensive quantitative solubility data for 3-Iodopyridine in a wide range of organic

solvents is not readily available in the public domain, its general solubility characteristics can be

inferred from its structure and available qualitative descriptions. It is described as being slightly

soluble in water.[3] The following table provides a framework for documenting experimentally

determined solubility.
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Method

Water 25 Slightly soluble
Qualitative

Observation

Ethanol 25 Data not available Isothermal Equilibrium

Methanol 25 Data not available Isothermal Equilibrium

Acetone 25 Data not available Isothermal Equilibrium

Dichloromethane 25 Data not available Isothermal Equilibrium

Toluene 25 Data not available Isothermal Equilibrium

N,N-

Dimethylformamide
25 Data not available Isothermal Equilibrium

Dimethyl Sulfoxide 25 Data not available Isothermal Equilibrium

Stability Profile
3-Iodopyridine is generally stable at room temperature in closed containers under normal

storage and handling conditions.[4] However, its stability can be influenced by factors such as

light, temperature, and reactive chemical species.

Condition Observation Products

Thermal Stable at room temperature. Data not available

Hydrolytic Data not available Data not available

Photostability Light sensitive.[1] Data not available

Oxidative Stress
Incompatible with strong

oxidizing agents.[4]
Data not available

Acid/Base Stress
Incompatible with strong acids

and bases.[4]
Data not available
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Experimental Protocols
Solubility Determination: Isothermal Equilibrium Method
This method determines the equilibrium solubility of a compound in a specific solvent at a

constant temperature.

Workflow for Isothermal Equilibrium Solubility Determination
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Caption: Workflow for determining thermodynamic solubility.

Preparation of Saturated Solution: Add an excess amount of solid 3-Iodopyridine to a vial

containing the solvent of interest. The presence of undissolved solid is crucial.

Equilibration: Seal the vial and agitate it at a constant temperature using a shaker or

magnetic stirrer for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, separate the undissolved solid from the saturated

solution. This is typically achieved by centrifugation followed by filtration through a fine-pored

(e.g., 0.22 µm) filter.

Concentration Analysis: Accurately dilute an aliquot of the clear, saturated filtrate with a

suitable solvent. Determine the concentration of 3-Iodopyridine in the diluted sample using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or UV-Vis spectroscopy.

Solubility Calculation: Calculate the solubility of 3-Iodopyridine in the solvent based on the

determined concentration and the dilution factor.

Stability Testing: Forced Degradation Studies
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Forced degradation studies are conducted to understand the intrinsic stability of a compound

and to identify potential degradation products.

Logical Flow for Forced Degradation Studies
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Caption: Overview of forced degradation study design.

Sample Preparation: Prepare solutions of 3-Iodopyridine in appropriate solvents.

Application of Stress Conditions:

Thermal Stability: Expose solid and solution samples to elevated temperatures (e.g., 40°C,

60°C, 80°C).

Hydrolytic Stability: Expose solutions to acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH),

and neutral (water) conditions at room and elevated temperatures.

Oxidative Stability: Treat a solution of the compound with an oxidizing agent, such as

hydrogen peroxide (e.g., 3% H₂O₂).
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Photostability: Expose solid and solution samples to controlled light conditions, including

both UV and visible light, as per ICH Q1B guidelines.[5]

Time Points: Collect samples at various time points throughout the stress testing (e.g., 0, 24,

48, 72 hours).

Analysis: Analyze the stressed samples using a stability-indicating HPLC method to separate

the parent compound from any degradation products.

Degradant Identification: If significant degradation is observed, use techniques like Liquid

Chromatography-Mass Spectrometry (LC-MS) to identify the structure of the degradation

products.

Signaling Pathways and Logical Relationships
As 3-Iodopyridine is a synthetic intermediate, it is not directly involved in biological signaling

pathways. However, its derivatives are of interest in drug discovery. The following diagram

illustrates a logical relationship in a hypothetical drug discovery workflow where understanding

the physicochemical properties of an intermediate like 3-Iodopyridine is crucial.

Role of Physicochemical Properties in Drug Discovery
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Caption: Importance of solubility and stability in a drug discovery cascade.

This guide provides a foundational understanding of the solubility and stability of 3-

Iodopyridine. For any specific application, it is imperative to determine these properties

experimentally under the relevant conditions. The provided protocols offer a starting point for

such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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